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Compound of Interest

Compound Name: 3-Iodo-1-propyl-1H-pyrazole

Cat. No.: B595125 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety, handling, and disposal information for 3-Iodo-
1-propyl-1H-pyrazole (CAS No. 1334500-09-2). The information herein is intended to equip

laboratory personnel with the necessary knowledge to handle this chemical intermediate safely

and effectively. This compound is primarily used for research and development purposes,

including as a building block in the synthesis of pharmaceuticals and agrochemicals.[1]

Hazard Identification and Classification
3-Iodo-1-propyl-1H-pyrazole is classified as hazardous. The following tables summarize its

GHS classification and associated hazard and precautionary statements.[2]

Table 1: GHS Hazard Classification

Classification Category

Acute Toxicity, Oral 4

Skin Irritation 2

Specific Target Organ Toxicity — Single

Exposure (STOT SE3)
3

Source: ChemicalBook Safety Data Sheet[2]
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Table 2: GHS Hazard and Precautionary Statements

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H335 May cause respiratory irritation.

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[2]

P264
Wash hands and exposed skin thoroughly after

handling.[2]

P270
Do not eat, drink or smoke when using this

product.[2]

P271 Use only outdoors or in a well-ventilated area.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P301+P317 IF SWALLOWED: Get medical help.[2]

P302+P352 IF ON SKIN: Wash with plenty of water.[2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[2]

P405 Store locked up.[2]

P501

Dispose of contents/container to an appropriate

treatment and disposal facility in accordance

with applicable laws and regulations.[2][3]

Source: ChemicalBook Safety Data Sheet, ECHEMI Safety Data Sheet[2][3]

Physical and Chemical Properties
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The known physical and chemical properties of 3-Iodo-1-propyl-1H-pyrazole are summarized

below.

Table 3: Physical and Chemical Data

Property Value Source

CAS Number 1334500-09-2 [2][4]

Molecular Formula C₆H₉IN₂ [2][4]

Molecular Weight 236.05 g/mol [2][4]

Boiling Point 255.4 ± 13.0 °C (Predicted) [4]

Density 1.78 ± 0.1 g/cm³ (Predicted) [4]

pKa -0.01 ± 0.10 (Predicted) [4]

Storage Temperature 2-8°C [4]

Experimental Protocols: Safety and Handling
Adherence to strict safety protocols is mandatory when working with this compound.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle 3-Iodo-1-propyl-1H-pyrazole in a well-ventilated area.[2][3] Use

of a chemical fume hood is strongly recommended.

Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU)

or NIOSH (US) standards.[3][5]

Skin and Body Protection: Wear a lab coat and appropriate protective gloves (e.g., nitrile) to

prevent skin contact.[5] Inspect gloves before use.[5] Contaminated clothing should be

removed immediately and washed before reuse.[2]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator with an appropriate cartridge (NIOSH/MSHA or EN 149 approved).[6]
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Safe Handling and Hygiene
Avoid contact with skin, eyes, and clothing.[6]

Avoid ingestion and inhalation.[5]

Do not eat, drink, or smoke in the laboratory or when handling the product.[2][5]

Wash hands thoroughly after handling and before breaks.[5]

Keep the container tightly closed when not in use.[2][3]

Storage
Store in a dry, cool, and well-ventilated place.[2][3][6] Recommended storage temperature is

between 2-8°C.[4]

Keep the container tightly closed to prevent moisture contamination.[2][3]

Store locked up and away from incompatible materials such as strong oxidizing and reducing

agents.[2][6]

Accidental Release Measures
Personal Precautions: Evacuate the area. Ensure adequate ventilation. Wear appropriate

personal protective equipment as described in Section 3.1.

Containment: Prevent the substance from entering drains. Cover drains if necessary.

Cleanup: For spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the

chemical.[6] Collect the material and place it into a suitable, closed container for disposal.[6]

Disposal
Disposal of 3-Iodo-1-propyl-1H-pyrazole and its containers must be done in accordance

with local, regional, and national hazardous waste regulations.[2][3]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste to ensure complete and accurate classification.[6]
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Visualized Workflows and Relationships
To aid in understanding the necessary safety procedures, the following diagrams illustrate key

workflows and logical relationships for handling 3-Iodo-1-propyl-1H-pyrazole.

Chemical Handling Workflow

Receiving & Verification

Log into Inventory
(Note Storage Conditions: 2-8°C, Locked)

Pre-Use Safety Check
(Review SDS, Check PPE)

Handling in Fume Hood
(Weighing/Dispensing)

Post-Handling Cleanup
(Decontaminate Surfaces, Wash Hands)

Waste Disposal
(Collect in Labeled Hazardous Waste Container)

Empty Containers/
Contaminated Materials

Return to Secure Storage
(Tightly Closed Container)

For Subsequent Use

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Iodo-1-propyl-1H-pyrazole.
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Exposure Event Occurs

Identify Exposure Route

IF ON SKIN:
Wash with plenty of water.

Remove contaminated clothing.

Skin

IF IN EYES:
Rinse cautiously with water for 15 mins.

Remove contact lenses if possible.

Eyes

IF INHALED:
Remove person to fresh air.

Keep comfortable for breathing.

Inhalation

IF SWALLOWED:
Rinse mouth.

Do NOT induce vomiting.

Ingestion

Does Irritation Persist?

Seek Immediate
Medical Attention/Help

Yes

Monitor for Symptoms

No

Feeling Unwell?

YesNo

Click to download full resolution via product page

Caption: First aid decision-making logic following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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